2-(4-Carboxy-7-(1,3,3-trimethylindolin-2-ylidene)hepta-1,3,5-trien-1-yl)-1,3,3-trimethyl-3H-indol-1-ium iodide
Overview
Description
2-(4-Carboxy-7-(1,3,3-trimethylindolin-2-ylidene)hepta-1,3,5-trien-1-yl)-1,3,3-trimethyl-3H-indol-1-ium iodide, also known as this compound, is a useful research compound. Its molecular formula is C30H33IN2O2 and its molecular weight is 580.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 580.15868 g/mol and the complexity rating of the compound is 896. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Photovoltaic Properties in Dye-Sensitized Solar Cells
This compound is notable for its application in improving photoelectric conversion efficiency in dye-sensitized solar cells. For instance, certain carboxylated cyanine dyes, which include derivatives of this compound, were used as sensitizers in nanocrystalline TiO2 solar cells, showing promising results in enhancing photoelectric conversion efficiencies (Wu et al., 2009). Another study involving similar cyanine dyes found significant improvements in light-to-electricity conversion properties, with one dye achieving a high photoelectric conversion yield (Wu et al., 2008).
2. Optical Switching in Nematic Liquid Crystals
The compound also finds application in the field of fast optical switching using oriented cyanine dye-doped nematic liquid crystal. A study used a cyanine dye derivative in a mixture sandwiched between rubbed glass plates, demonstrating potential in very fast all-optical switching due to its third-order nonlinear optical properties (Zhao-hui et al., 2006).
3. Photophysical Characteristics in Merocyanines
In the realm of photophysical research, novel triene merocyanines, which are related to this compound, have been synthesized and studied for their absorption properties. These studies have shown interesting behaviors in terms of absorption bands and emissions, contributing to the understanding of charge-transfer characteristics in such compounds (Muschelknautz et al., 2014).
4. Cation Binding Properties
Research on related indoline derivatives has shown interesting results in binding studies with different types of metal cations. For example, a study demonstrated the selectivity and sensitivity of a phthalide-fused indoline derivative for Sn2+ compared to other metal cations (Wong et al., 2018).
5. Applications in Biological Science
A synthesized simple fluorescent probe based on intramolecular charge transfer, using a derivative of this compound, showed potential in biological science applications. It was used successfully for the fluorescent imaging of H2S in living cells and demonstrated the ability to act as a solid optical sensor for detecting H2S (Li et al., 2017).
properties
IUPAC Name |
(2Z,4E)-5-(1,3,3-trimethylindol-1-ium-2-yl)-2-[(E,3Z)-3-(1,3,3-trimethylindol-2-ylidene)prop-1-enyl]penta-2,4-dienoic acid;iodide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H32N2O2.HI/c1-29(2)22-15-7-9-17-24(22)31(5)26(29)19-11-13-21(28(33)34)14-12-20-27-30(3,4)23-16-8-10-18-25(23)32(27)6;/h7-20H,1-6H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQLOWBTYMQEOKX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=CC=CC=C2[N+](=C1C=CC=C(C=CC=C3C(C4=CC=CC=C4N3C)(C)C)C(=O)O)C)C.[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(C2=CC=CC=C2[N+](=C1/C=C/C=C(/C=C/C=C\3/C(C4=CC=CC=C4N3C)(C)C)\C(=O)O)C)C.[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H33IN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
580.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2311980-68-2 | |
Record name | 2-[(1E,3Z,5E,7E)-4-Carboxy-7-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)-1,3,5-heptatrien-1-yl]-1,3,3-trimethyl-3H-indolium Iodide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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